Cas no 2228272-54-4 (2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroethan-1-amine)

• Product Name: 2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroethan-1-amine
• CAS No: 2228272-54-4
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 5814911
• PubChem ID: 165754778
• Update Time: 2025-08-05

2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroethan-1-amine
• EN300-1953472
• 2-{bicyclo[2.2.1]heptan-2-yl}-2,2-difluoroethan-1-amine
• 2228272-54-4

• Inchi： 1S/C9H15F2N/c10-9(11,5-12)8-4-6-1-2-7(8)3-6/h6-8H,1-5,12H2
• InChI Key： BZKZQZOEBUWGAN-UHFFFAOYSA-N
• SMILES： FC(CN)(C1CC2CCC1C2)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroethan-1-amine

Introduction to 2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroethan-1-amine (CAS No: 2228272-54-4)

2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroethan-1-amine (CAS No: 2228272-54-4) is a novel organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic amines, characterized by a fused bicyclic backbone with fluorinated side chains, which contribute to its distinct chemical properties and reactivity. The presence of a bicyclo2.2.1heptan-2-yl moiety in its structure imparts rigidity and spatial constraints, which can influence its interaction with biological targets. Additionally, the difluoroethan-1-amine group introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

The synthesis of CAS No: 2228272-54-4 involves sophisticated organic transformations that require precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms into the molecule is particularly challenging due to the high electronegativity and reactivity of fluorine, necessitating the use of specialized reagents and methodologies. Recent advancements in fluorination techniques have enabled more efficient and scalable synthesis of fluorinated compounds, making CAS No: 2228272-54-4 more accessible for further research and development.

In the realm of medicinal chemistry, the structural motif of bicyclo2.2.1heptan-2-yl has been explored for its potential in designing bioactive molecules with enhanced binding affinity and selectivity. This bicyclic scaffold is often found in natural products and has shown promise in targeting various biological pathways. The combination of this scaffold with the difluoroethan-1-amine group creates a molecule with both structural uniqueness and functional diversity, making it an attractive candidate for drug discovery programs.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry due to their ability to improve pharmacological properties such as solubility, bioavailability, and metabolic stability. The difluoroethan-1-amine group in CAS No: 2228272-54-4 is expected to contribute to these desirable properties, potentially enhancing the compound's efficacy as a lead molecule for therapeutic intervention. Furthermore, the rigid bicyclic core may facilitate optimal positioning within the active site of target enzymes or receptors, improving binding interactions.

The biological activity of CAS No: 2228272-54-4 has been preliminarily investigated in several in vitro assays. Preliminary data suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to inflammatory diseases and cancer. The precise mechanism of action remains under investigation, but the structural features suggest potential interactions with targets involved in signal transduction pathways critical for disease progression.

One of the most intriguing aspects of CAS No: 2228272-54-4 is its potential for further derivatization to generate novel analogs with tailored biological activities. The presence of both the bicyclic scaffold and the fluorinated amine group provides multiple sites for chemical modification without compromising the core structure's integrity. This flexibility allows researchers to explore various structural modifications aimed at optimizing potency, selectivity, and pharmacokinetic properties.

The development of computational tools and high-throughput screening methods has accelerated the process of identifying promising candidates like CAS No: 2228272-54-4 for further preclinical evaluation. These tools enable rapid assessment of molecular properties such as solubility, permeability, and metabolic stability, providing valuable insights into the compound's potential as a drug candidate. Additionally, virtual screening techniques have been employed to predict binding interactions with biological targets, guiding experimental design and optimization efforts.

The future prospects for CAS No: 2228272-54-4 include its exploration as a starting point for developing new therapeutic agents targeting various diseases. Its unique structural features make it a versatile scaffold for medicinal chemistry innovation, offering opportunities to address unmet medical needs through rational drug design approaches. As research continues to uncover new biological functions and mechanisms, compounds like CAS No: 2228272-54-4 are poised to play a significant role in advancing therapeutic strategies across multiple therapeutic areas.

In conclusion, CAS No: 2228272-54-4 (also known as 2-{bicyclo[2.2.1]heptan-5yl}-N,N-difluoroethylamine) represents a promising entity in pharmaceutical research due to its distinctive structural composition and potential biological significance. The integration of cutting-edge synthetic methodologies with advanced computational tools has positioned this compound as a valuable asset in drug discovery initiatives aimed at developing novel therapeutics. Further exploration into its pharmacological profile will be essential in determining its full potential as a lead compound or intermediate in medicinal chemistry applications.